![molecular formula C16H25NO B1366641 2,4,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,4E,8Z,10E)- CAS No. 75917-90-7](/img/structure/B1366641.png)
2,4,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,4E,8Z,10E)-
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Overview
Description
2,4,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,4E,8Z,10E)- is a natural product found in Asarum, Salmea, and other organisms with data available.
Scientific Research Applications
Chemical Structure and Identification
- The compound has been identified in various plants like Asiasarum heterotropoides and Asarum forbesii. Spectroscopic investigation and chemical transformation studies have been used to establish its structure (Yasuda, Takeya, & Itokawa, 1981); (Zhang et al., 2005).
Insecticidal Properties
- This compound has been synthesized for use as a mosquito larvicide, showing its potential in insect control (Sharma, Shekharam, & Upender, 1990); (Leng et al., 2011).
Bioactivity in Medicinal Plants
- Found in Echinacea purpurea, it's one of the lipid constituents that contribute to the plant's therapeutic properties (Lii et al., 2002); (Lopes-Lutz et al., 2011).
Anti-Inflammatory and Immunomodulatory Effects
- Studies have shown its ability to inhibit lipopolysaccharide-induced nitric oxide production in microglial cells, indicating potential anti-inflammatory and immunomodulatory effects (Han et al., 2008); (Kim et al., 2019).
Pharmacokinetic Studies
- Research has been conducted to understand its bioavailability and pharmacokinetics, particularly in the context of Echinacea preparations and their interaction with the immune system (Wölkart et al., 2009); (Guiotto et al., 2008).
Properties
75917-90-7 | |
Molecular Formula |
C16H25NO |
Molecular Weight |
247.38 g/mol |
IUPAC Name |
(2E,4E,8Z,10E)-N-(2-methylpropyl)dodeca-2,4,8,10-tetraenamide |
InChI |
InChI=1S/C16H25NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h4-7,10-13,15H,8-9,14H2,1-3H3,(H,17,18)/b5-4+,7-6-,11-10+,13-12+ |
InChI Key |
VLGRWXYRKYWRPX-SRGJGADKSA-N |
Isomeric SMILES |
C/C=C/C=C\CC/C=C/C=C/C(=O)NCC(C)C |
SMILES |
CC=CC=CCCC=CC=CC(=O)NCC(C)C |
Canonical SMILES |
CC=CC=CCCC=CC=CC(=O)NCC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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